Cas no 1211519-85-5 (2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one)
1211519-85-5 structure
Product Name:2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one
CAS No:1211519-85-5
MF:C6H6BrN3O
MW:216.035339832306
CID:6272572
PubChem ID:165898509
Update Time:2024-01-14
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one
- 1211519-85-5
- EN300-1925246
-
- Inchi: 1S/C6H6BrN3O/c7-4-2-9-6(10-3-4)5(11)1-8/h2-3H,1,8H2
- InChI Key: YLCOSDYBRHXTIL-UHFFFAOYSA-N
- SMILES: BrC1C=NC(C(CN)=O)=NC=1
Computed Properties
- Exact Mass: 214.96942g/mol
- Monoisotopic Mass: 214.96942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 68.9Ų
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1925246-0.05g |
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one |
1211519-85-5 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1925246-0.1g |
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one |
1211519-85-5 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1925246-0.25g |
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one |
1211519-85-5 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1925246-0.5g |
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one |
1211519-85-5 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1925246-1.0g |
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one |
1211519-85-5 | 1g |
$986.0 | 2023-05-25 | ||
| Enamine | EN300-1925246-2.5g |
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one |
1211519-85-5 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1925246-5.0g |
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one |
1211519-85-5 | 5g |
$2858.0 | 2023-05-25 | ||
| Enamine | EN300-1925246-10.0g |
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one |
1211519-85-5 | 10g |
$4236.0 | 2023-05-25 | ||
| Enamine | EN300-1925246-1g |
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one |
1211519-85-5 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1925246-5g |
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one |
1211519-85-5 | 5g |
$2858.0 | 2023-09-17 |
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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